![molecular formula C14H19N3O5 B6240081 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acid CAS No. 2751621-09-5](/img/no-structure.png)
2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acid
Overview
Description
2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acid, also known as TBMC-Pyrimidine-4-carboxylic acid, is an organic compound belonging to the carboxylic acid class of compounds. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound found in many natural products. TBMC-Pyrimidine-4-carboxylic acid is highly reactive and has been used in various scientific research applications. It has been extensively studied in the fields of medicinal chemistry, biochemistry, and pharmacology. In
Scientific Research Applications
2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acidine-4-carboxylic acid has been used in various scientific research applications, including medicinal chemistry, biochemistry, and pharmacology. It has been used in the synthesis of a variety of compounds, including novel anti-cancer agents, antifungal agents, and anti-inflammatory agents. It has also been used in the synthesis of novel inhibitors of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acidine-4-carboxylic acid has been used in the synthesis of novel inhibitors of protein kinases, which are involved in the regulation of cell proliferation, differentiation, and apoptosis.
Mechanism of Action
The mechanism of action of 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acidine-4-carboxylic acid is not well understood. However, it is believed to act as an inhibitor of certain enzymes involved in the metabolism of drugs. In particular, it is believed to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. In addition, it is believed to inhibit the activity of protein kinases, which are involved in the regulation of cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acidine-4-carboxylic acid are not well understood. However, it is believed to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, it is believed to inhibit the activity of protein kinases, which are involved in the regulation of cell proliferation, differentiation, and apoptosis.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acidine-4-carboxylic acid in lab experiments is its high reactivity and availability. It is relatively easy to synthesize and can be used in a variety of experiments. However, the compound is not very stable and can be easily degraded in the presence of light or heat. In addition, the compound is highly reactive and can react with other compounds in the reaction mixture, which can lead to the formation of unwanted products.
Future Directions
The potential future directions for 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acidine-4-carboxylic acid include further research into its mechanism of action, biochemical and physiological effects, and potential applications. In particular, further research into the compound’s ability to inhibit the activity of cytochrome P450 enzymes and protein kinases could lead to the development of novel drugs and therapies. Additionally, further research into the compound’s ability to act as an inhibitor of enzymes involved in the metabolism of drugs could lead to new methods of drug synthesis and delivery. Finally, further research into the compound’s potential applications in medicinal chemistry, biochemistry, and pharmacology could lead to new treatments for various diseases.
Synthesis Methods
2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acidine-4-carboxylic acid is synthesized through a multistep process. The first step involves the reaction of tert-butyl bromoacetate with morpholine in the presence of a base, such as potassium carbonate, to produce the intermediate compound 4-morpholine-3-carbonyl-2-bromo-tert-butylpyrimidine-4-carboxylic acid. This intermediate is then reacted with potassium carbonate in an aqueous solution to form the final product, 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acidine-4-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acid' involves the protection of the morpholine ring, followed by the introduction of the pyrimidine-4-carboxylic acid moiety, and finally deprotection of the morpholine ring.", "Starting Materials": [ "Morpholine", "tert-Butyl chloroformate", "Pyrimidine-4-carboxylic acid", "Triethylamine", "Dichloromethane", "Diisopropylethylamine", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium bicarbonate", "Magnesium sulfate" ], "Reaction": [ "Protection of morpholine ring: Morpholine is reacted with tert-butyl chloroformate in the presence of triethylamine and dichloromethane to form 4-[(tert-butoxy)carbonyl]morpholine.", "Introduction of pyrimidine-4-carboxylic acid moiety: 4-[(tert-butoxy)carbonyl]morpholine is reacted with pyrimidine-4-carboxylic acid in the presence of diisopropylethylamine and dichloromethane to form 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acid.", "Deprotection of morpholine ring: 2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acid is treated with hydrochloric acid and then sodium hydroxide to remove the tert-butoxycarbonyl protecting group and obtain the final product.", "Purification: The final product is purified by extraction with ethyl acetate, washing with sodium bicarbonate solution, drying over magnesium sulfate, and evaporation of the solvent." ] } | |
CAS RN |
2751621-09-5 |
Product Name |
2-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pyrimidine-4-carboxylic acid |
Molecular Formula |
C14H19N3O5 |
Molecular Weight |
309.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
